
Technical Support Center: Analysis of Pigment
Red 21

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pigment Red 21

Cat. No.: B1360073 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for the analysis of Pigment Red 21. The information is intended for

researchers, scientists, and professionals in drug development who are working with this

yellowish-red monoazo pigment.

Frequently Asked Questions (FAQs)
Q1: What is Pigment Red 21?

Pigment Red 21, also known as C.I. 12300, is an organic compound with the chemical formula

C₂₃H₁₆ClN₃O₂.[1][2][3] It is a monoazo pigment characterized by its brilliant yellowish-red hue.

[2] Due to its color properties, it finds applications in various industries, including paints, inks,

and coatings.[4][5]

Q2: What are the key analytical techniques for quantifying Pigment Red 21?

The primary analytical techniques for the quantitative analysis of Pigment Red 21 and other

similar organic pigments are High-Performance Liquid Chromatography (HPLC) and UV-Visible

(UV-Vis) Spectroscopy. HPLC is preferred for its ability to separate the pigment from impurities,

while UV-Vis spectroscopy offers a simpler and faster method for concentration determination if

the sample is relatively pure.

Q3: What is a suitable solvent for preparing Pigment Red 21 standard solutions?
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Pigment Red 21 is generally insoluble in water but soluble in several organic solvents.[6] For

analytical purposes, Dimethylformamide (DMF) and N-methylpyrrolidone (NMP) are effective

solvents for dissolving Pigment Red 21 and other monoazo pigments to prepare stock

solutions for calibration standards.[7] Toluene can also be used, as Pigment Red 21 can be

crystallized from it.[6]

Q4: What is the maximum absorption wavelength (λmax) for Pigment Red 21?

While a specific UV-Vis spectrum for Pigment Red 21 is not readily available in the provided

search results, analysis of other red azo dyes suggests that the λmax would likely fall within the

visible range, typically between 480 nm and 560 nm. For accurate quantitative analysis using

UV-Vis spectroscopy or for setting the detection wavelength in HPLC, it is crucial to

experimentally determine the λmax of your Pigment Red 21 standard in the chosen solvent.

Experimental Protocols
Preparation of Calibration Standards
A critical step in the quantitative analysis of Pigment Red 21 is the preparation of accurate

calibration standards.

Workflow for Preparation of Calibration Standards
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Weigh Pigment Red 21 Standard

Dissolve in Suitable Solvent (e.g., DMF)
to Prepare Stock Solution

Perform Serial Dilutions
of Stock Solution

Prepare a Series of Calibration Standards
(e.g., 1, 5, 10, 25, 50 µg/mL)

Analyze by HPLC or UV-Vis

Prepare Mobile Phase & Equilibrate HPLC System

Inject Calibration Standards

Inject Sample SolutionGenerate Calibration Curve
(Peak Area vs. Concentration)

Determine Pigment Red 21 Concentration
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Determine λmax of
Pigment Red 21

Measure Absorbance of
Calibration Standards at λmax

Measure Absorbance
of Sample

Construct Calibration Curve
(Absorbance vs. Concentration)

Calculate Concentration using
Beer-Lambert Law & Calibration Curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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